Cas no 99908-09-5 (O-(naphthalen-2-yl)hydroxylamine)

• Product Name: O-(naphthalen-2-yl)hydroxylamine
• CAS No: 99908-09-5
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD27935361
• CID: 4387326
• PubChem ID: 13574918
• Update Time: 2025-07-23

O-(naphthalen-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-2-naphthalenyl-
• O-(naphthalen-2-yl)hydroxylamine
• MFCD27935361
• SY282068
• DB-432343
• 99908-09-5
• O-2-Naphthalenylhydroxylamine
• SCHEMBL2097377
• CS-0457861
• o-(2-naphthyl)hydroxylamine

• MDL： MFCD27935361
• Inchi： 1S/C10H9NO/c11-12-10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,11H2
• InChI Key： OTOUYZZRZXWUHQ-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2C=CC=CC2=C1)N

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on O-(naphthalen-2-yl)hydroxylamine

Professional Introduction to O-(naphthalen-2-yl)hydroxylamine (CAS No. 99908-09-5)

O-(naphthalen-2-yl)hydroxylamine, identified by the Chemical Abstracts Service Number (CAS No.) 99908-09-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a naphthalene ring substituted with a hydroxylamine group, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in medicinal chemistry.

The molecular structure of O-(naphthalen-2-yl)hydroxylamine consists of a naphthalene core connected to a hydroxylamine moiety through an oxygen atom. This configuration imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both aromatic and hydroxylamine functionalities allows for diverse chemical transformations, including nucleophilic addition reactions, oxidation processes, and coupling reactions with various electrophiles.

In recent years, O-(naphthalen-2-yl)hydroxylamine has been explored in the development of novel pharmaceutical agents. Its structural features make it a promising candidate for designing molecules with potential biological activity. For instance, researchers have investigated its derivatives as intermediates in the synthesis of antitumor and anti-inflammatory compounds. The naphthalene ring, known for its stability and electronic properties, can serve as a scaffold for further functionalization, while the hydroxylamine group provides a site for further chemical modifications.

One of the most intriguing aspects of O-(naphthalen-2-yl)hydroxylamine is its role in catalytic processes. The compound has been utilized as a ligand or co-catalyst in various organic transformations, enhancing reaction efficiency and selectivity. Its ability to coordinate with transition metals makes it particularly useful in cross-coupling reactions, which are fundamental in constructing complex organic molecules. These applications highlight the compound's importance not only in drug discovery but also in advancing synthetic methodologies.

The synthesis of O-(naphthalen-2-yl)hydroxylamine involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated naphthalenes or condensation reactions involving hydroxylamine derivatives. Advances in synthetic techniques have enabled more efficient and scalable production methods, facilitating its use in both academic research and industrial applications.

Recent studies have also explored the spectroscopic and thermal properties of O-(naphthalen-2-yl)hydroxylamine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry have been employed to elucidate its structure and understand its behavior under different conditions. These studies provide valuable insights into the compound's reactivity and stability, which are crucial for its practical applications.

The potential applications of O-(naphthalen-2-yl)hydroxylamine extend beyond pharmaceuticals into materials science and agrochemicals. Its unique structural properties make it suitable for developing novel polymers, dyes, and other functional materials. Additionally, researchers have examined its role in crop protection agents, where its chemical characteristics contribute to the efficacy of agrochemical formulations.

In conclusion, O-(naphthalen-2-yl)hydroxylamine (CAS No. 99908-09-5) is a multifaceted compound with significant implications in various scientific disciplines. Its structural versatility, reactivity, and broad range of applications make it a cornerstone in modern chemical research. As new methodologies and technologies emerge, the potential uses of this compound are likely to expand further, solidifying its importance in both academic and industrial settings.